Cas no 1262004-64-7 (5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol)

5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol is a specialized aromatic compound featuring a methylsulfonylphenyl group and a trifluoromethoxy-substituted phenol moiety. Its unique structure imparts advantageous properties, including enhanced stability and reactivity, making it valuable in pharmaceutical and agrochemical research. The methylsulfonyl group contributes to electron-withdrawing effects, while the trifluoromethoxy substituent improves lipophilicity and metabolic resistance. This compound is particularly useful as an intermediate in synthesizing bioactive molecules, where its structural motifs can influence binding affinity and selectivity. Its well-defined chemical profile ensures consistency in applications requiring precise molecular modifications. Suitable for controlled reactions, it offers researchers a reliable building block for developing novel compounds with potential therapeutic or agricultural applications.

5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol structure

1262004-64-7 structure

Product Name:5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol

CAS No:1262004-64-7

MF:C₁₄H₁₁F₃O₄S

MW:332.294953584671

MDL:MFCD18316430

CID:2768826

PubChem ID:53222153

Update Time:2025-05-28

5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

- 5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol, 95%
- 1262004-64-7
- 4'-(Methanesulfonyl)-5-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
- DTXSID00686727
- MFCD18316430
- 5-(4-METHYLSULFONYLPHENYL)-3-TRIFLUOROMETHOXYPHENOL
- 5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol
- MDL： MFCD18316430
- Inchi： 1S/C14H11F3O4S/c1-22(19,20)13-4-2-9(3-5-13)10-6-11(18)8-12(7-10)21-14(15,16)17/h2-8,18H,1H3
- InChI Key： UNYANWZOPUSBHW-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC(=CC=1)C1C=C(C=C(C=1)OC(F)(F)F)O)(=O)=O

Computed Properties

Exact Mass: 332.03301449Da
Monoisotopic Mass: 332.03301449Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 463
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 72Å²

5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322638-5 g	5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol, 95%; .	1262004-64-7	95%	5 g	€1,159.00	2023-07-19
abcr	AB322638-5g	5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol, 95%; .	1262004-64-7	95%	5g	€1159.00	2025-04-21